Cas no 917748-15-3 (1-Benzyl-3-nitro-pyrrolidin-2-ol)

• Product Name: 1-Benzyl-3-nitro-pyrrolidin-2-ol
• CAS No: 917748-15-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 3082603
• PubChem ID: 18524409
• Update Time: 2025-05-28

1-Benzyl-3-nitro-pyrrolidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-3-nitro-pyrrolidin-2-ol
• 1-benzyl-3-nitropyrrolidin-2-ol
• QZB13350
• AKOS000649610
• 917748-15-3

• MDL： MFCD08899101
• Inchi： 1S/C11H14N2O3/c14-11-10(13(15)16)6-7-12(11)8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2
• InChI Key： GJSZKSQTYVGJMO-UHFFFAOYSA-N
• SMILES： OC1C(CCN1CC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231Da
• Monoisotopic Mass: 222.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Benzyl-3-nitro-pyrrolidin-2-ol

Comprehensive Overview of 1-Benzyl-3-nitro-pyrrolidin-2-ol (CAS No. 917748-15-3): Properties, Applications, and Research Insights

1-Benzyl-3-nitro-pyrrolidin-2-ol (CAS No. 917748-15-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This nitro-substituted pyrrolidine derivative combines a benzyl group with a hydroxyl functional group, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery and medicinal chemistry, where its scaffold can be modified to target specific biological pathways.

The compound's molecular structure, characterized by the pyrrolidin-2-ol core, offers opportunities for stereoselective synthesis, a hot topic in modern organic chemistry. With the growing demand for chiral intermediates in the pharmaceutical industry, 1-Benzyl-3-nitro-pyrrolidin-2-ol presents a valuable template for asymmetric transformations. Recent studies highlight its potential in developing enzyme inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in neurodegenerative disease research.

From a synthetic perspective, the nitro group in 1-Benzyl-3-nitro-pyrrolidin-2-ol serves as a reactive handle for further functionalization, enabling the creation of diverse heterocyclic compounds. This property is particularly relevant in the context of green chemistry, where researchers seek efficient, sustainable methods to construct complex molecules. The compound's compatibility with catalytic hydrogenation and microwave-assisted synthesis—two widely searched techniques in AI-driven literature—further enhances its utility in modern labs.

Analytical characterization of CAS No. 917748-15-3 typically involves advanced techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry, addressing common queries from quality control professionals. Its physicochemical properties—including solubility in polar aprotic solvents and stability under controlled conditions—are frequently discussed in process chemistry forums, reflecting industry needs for scalable synthesis protocols.

In the context of intellectual property landscapes, 1-Benzyl-3-nitro-pyrrolidin-2-ol appears in several patents related to kinase modulator development, a trending area in oncological research. This connection positions the compound as relevant to cutting-edge precision medicine initiatives, where molecularly targeted therapies dominate scientific discourse. Computational chemists also study its 3D conformational dynamics using molecular docking software, addressing frequent search terms in cheminformatics communities.

The safety profile of 917748-15-3 complies with standard laboratory handling protocols, though proper personal protective equipment (PPE) is recommended—a practical consideration often queried by synthetic chemists. Its storage stability in anhydrous environments and compatibility with air-sensitive reactions make it suitable for advanced organometallic chemistry applications, another high-interest area in contemporary research.

Emerging applications of 1-Benzyl-3-nitro-pyrrolidin-2-ol include its use as a precursor for fluorescence probes in bioimaging studies, tapping into the booming field of diagnostic reagents. This aligns with frequent searches about small-molecule sensors in academic databases. Additionally, its potential role in designing ionic liquid precursors reflects cross-disciplinary interest in materials science innovations.

For procurement specialists searching CAS 917748-15-3 suppliers, technical specifications such as ≥98% purity and chiral purity options are critical decision factors—information often lacking in generic compound descriptions. The compound's structure-activity relationship (SAR) studies also feature prominently in medicinal chemistry optimization workflows, addressing pain points in lead compound development frequently discussed in research forums.

Future research directions for 1-Benzyl-3-nitro-pyrrolidin-2-ol may explore its biocatalytic transformations using engineered enzymes—a trending topic in white biotechnology. The compound's hydrogen-bonding capacity also makes it a candidate for cocrystal engineering, an area gaining traction in pharmaceutical formulation science. These forward-looking applications ensure continued relevance in both academic and industrial settings.